Cas no 2227882-29-1 ((2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane)

• Product Name: (2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
• CAS No: 2227882-29-1
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5951775
• PubChem ID: 165966716
• Update Time: 2023-12-28

(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
• 2227882-29-1
• EN300-1792959

• Inchi： 1S/C10H11FO3/c1-12-7-4-3-6(11)10(13-2)9(7)8-5-14-8/h3-4,8H,5H2,1-2H3/t8-/m1/s1
• InChI Key： JPBVVFVNLOZMLY-MRVPVSSYSA-N
• SMILES： FC1=CC=C(C(=C1OC)[C@H]1CO1)OC

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 31Ų